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Compound of Interest

Compound Name: Einecs 278-853-5

Cat. No.: B12728369

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Di-tert-butyl
dicarbonate (CAS 24424-99-5), a common reagent in laboratory settings. Adherence to these
procedures is vital for ensuring personal safety and proper disposal. Note: While the inquiry
specified Einecs 278-853-5, the readily available and comprehensive safety data pertains to
Di-tert-butyl dicarbonate (EC 246-240-1), a substance with similar applications.

Hazard Summary

Di-tert-butyl dicarbonate is classified as a flammable solid and is fatal if inhaled. It causes skin
irritation, may cause an allergic skin reaction, and can result in serious eye damage. It may
also cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE) Requirements

Proper selection and use of PPE are the most critical lines of defense against exposure. The
following table summarizes the required PPE for handling Di-tert-butyl dicarbonate.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Goggles and Face
Shield

Wear chemical splash-
resistant safety glasses or
goggles with side protection.[3]
A face shield is recommended
where there is a potential for

splashing.[3]

Hand Protection

Chemical-Resistant Gloves

Nitrile rubber (NBR) gloves
with a minimum thickness of
>0.3 mm are suitable. Ensure
gloves are tested according to
EN 374. Gloves should be
inspected prior to use and
replaced if contaminated or

damaged.

Body Protection

Protective Clothing

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[4] For large-
scale or continuous use, tight-
weave, non-static clothing is

recommended.[5]

Respiratory Protection

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced.[4]
Work should be conducted in a
well-ventilated area, preferably

under a chemical fume hood.

[11(31[4]

Operational and Disposal Plans

Handling and Storage:
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Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust, vapor, mist, or gas.[4]

Use only in a well-ventilated area or under a chemical fume hood.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Store in a cool, dry, well-ventilated area in a tightly closed container.[3][5]
Spill Management:

e Minor Spills: Remove all ignition sources.[6] Absorb the spill with inert material (e.g., sand,
diatomaceous earth) and place it into a suitable container for disposal.

o Major Spills: Evacuate the area and move upwind.[5] Wear full protective clothing and a self-
contained breathing apparatus.[5] Prevent the spill from entering drains or waterways.[5]

Disposal:

» Dispose of contents and containers in accordance with local, state, and federal regulations at
an approved waste disposal plant.[3][5]

e Do not reuse empty containers.[3]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for safely handling Di-tert-butyl
dicarbonate in a laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)

i

Ensure proper ventilation (fume hood)

'

Inspect and don required PPE

Handling

Weigh/measure Di-tert-butyl dicarbonate

i

Perform experimental procedure

Cleanup & Disposal

Decontaminate work surfaces

Dispose of waste in designated hazardous waste container

Remove and properly dispose of/decontaminate PPE

'

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of Di-tert-butyl dicarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Guide for Di-tert-butyl
dicarbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12728369#personal-protective-equipment-for-
handling-einecs-278-853-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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